VLX600

• Molecular Formula: C17H15N7
• Molecular Weight: 317.3 g/mol
• InChI: InChI=1S/C17H15N7/c1-10-6-5-7-12-14(10)19-16-15(12)22-24-17(20-16)23-21-11(2)13-8-3-4-9-18-13/h3-9H,1-2H3,(H2,19,20,23,24)
• InChIKey: UQOSBPRTQFFUOA-UHFFFAOYSA-N

Researchers studying quiescent cells in hypoxic 3D microtissues require iron chelators with deep penetration. Deferoxamine fails above 300 µM in spheroids. VLX600 solves this: - Low µM activity: induces central necrosis & reduces clonogenicity in HT-29 spheroids - Dual mechanism: Fe(II) chelation + OXPHOS inhibition (XlogP ~3 for penetration) - Validated controls: Inactive analogs VLX641/642 available; MIC 4-16 µg/mL vs. M. abscessus Available for immediate R&D supply with analytical data.

VLX600: Iron-Chelating OXPHOS Inhibitor

VLX600 (CAS 327031-55-0) is a small-molecule iron chelator and inhibitor of mitochondrial oxidative phosphorylation (OXPHOS) belonging to the 5H-[1,2,4]triazino[5,6-b]indole class [1]. It was initially identified from a screen of ~10,000 compounds as the most active agent against quiescent cells in 3-D colon cancer microtissues, and has since advanced to a Phase I clinical trial (NCT02222103) [2]. Beyond its anticancer activity, VLX600 has demonstrated broad-spectrum antimicrobial effects against Mycobacterium abscessus and other bacterial pathogens, with in vivo efficacy comparable to amikacin at lower dosage [3]. Its dual mechanism—iron chelation coupled with OXPHOS inhibition—distinguishes it from both classical iron chelators and conventional mitochondrial inhibitors [1].

• [1] Fryknäs M, Zhang X, Bremberg U, et al. Iron chelators target both proliferating and quiescent cancer cells. Sci Rep. 2016;6:38343. doi:10.1038/srep38343 View Source
• [2] Zhang X, Fryknäs M, Hernlund E, et al. Induction of mitochondrial dysfunction as a strategy for targeting tumour cells in metabolically compromised microenvironments. Nat Commun. 2014;5:3295. doi:10.1038/ncomms4295 View Source
• [3] Kim TH, et al. VLX600, an anticancer iron chelator, exerts antimicrobial effects on Mycobacterium abscessus infections. Microbiol Spectr. 2025;13(8):e00719-25. doi:10.1128/spectrum.00719-25 View Source

VLX600: Not Interchangeable with Other Iron Chelators

Iron chelators as a class exhibit highly divergent physicochemical properties, metal-binding stoichiometries, and biological selectivity profiles that preclude simple substitution. VLX600 is a lipophilic (XlogP ~3), tridentate Fe(II)-preferring chelator with a triazinoindole scaffold, whereas deferoxamine is a hydrophilic hexadentate Fe(III)-preferring siderophore, and Triapine is a thiosemicarbazone-class ribonucleotide reductase inhibitor [1]. In direct comparative studies, deferoxamine showed no detectable activity in 3-D multicellular tumor spheroids even at concentrations exceeding 300 μM [1], while VLX600 analogs (VLX641, VLX642) with altered pyridine nitrogen positioning lost all cytotoxic activity and failed to inhibit mitochondrial respiration [1]. These structural and functional differences mean that substituting VLX600 with another iron chelator will not reproduce its effects on quiescent tumor cells, mitochondrial respiration, or histone lysine demethylase (KDM) inhibition [2].

• [1] Fryknäs M, Zhang X, Bremberg U, et al. Iron chelators target both proliferating and quiescent cancer cells. Sci Rep. 2016;6:38343. doi:10.1038/srep38343 View Source
• [2] Ekstrom TL, Pathoulas NM, Huehls AM, Kanakkanthara A, Karnitz LM. VLX600 Disrupts Homologous Recombination and Synergizes with PARP Inhibitors and Cisplatin by Inhibiting Histone Lysine Demethylases. Mol Cancer Ther. 2021;20(9):1561-1571. doi:10.1158/1535-7163.MCT-20-1099 View Source

VLX600 Comparative Efficacy Data

Enhanced Potency in Colon Cancer 2-D and 3-D Models

In direct head-to-head comparison across multiple colon cancer cell lines in monolayer culture, VLX600 exhibited IC50 values in the order of 1 μM and was more potent than Triapine, ciclopirox (CPX), VLX50, and deferoxamine [1]. In HCT116 multicellular tumor spheroids (MCTS), CPX and Triapine reduced viability but with considerably lower potency than VLX600; deferoxamine showed no detectable activity even at concentrations >300 μM [1]. For HT-29 spheroids, only VLX600 and high concentrations of Triapine were effective, whereas deferoxamine was completely inactive [1]. The higher 3-D cytotoxic potency of VLX600 is partially attributable to its higher lipophilicity (XlogP ~3) compared with other iron chelators [1].

Evidence Dimension	Antiproliferative potency in colon cancer cell lines and 3-D spheroid viability
Target Compound Data	VLX600: IC50 ~1 μM in colon cancer 2-D monolayer; effective at low μM concentrations in HCT116 and HT-29 MCTS
Comparator Or Baseline	Triapine, CPX, deferoxamine: considerably lower potency than VLX600 in MCTS; deferoxamine no detectable activity in HT-29 MCTS even at >300 μM
Quantified Difference	VLX600 consistently more potent than all tested iron chelators; deferoxamine showed >300-fold difference in MCTS activity threshold
Conditions	HCT116 and HT-29 colon cancer cell lines in 2-D monolayer (72 h) and 3-D multicellular tumor spheroids (MCTS); viability assessed by GFP signal and ATP assays

Why This Matters

For researchers selecting an iron chelator for 3-D tumor models or hypoxia-relevant assays, VLX600 provides activity at concentrations where deferoxamine is completely inert, making it the only viable option among the tested comparators for penetrating and killing cells in spheroid cores.

• [1] Fryknäs M, Zhang X, Bremberg U, et al. Iron chelators target both proliferating and quiescent cancer cells. Sci Rep. 2016;6:38343. doi:10.1038/srep38343 View Source

Selective Cytotoxicity: Malignant vs. Non-Malignant Cells

A significant difference in VLX600 sensitivity was observed between colon cancer cell lines and immortalized human telomerase reverse transcriptase-retinal pigment epithelial 1 (hTERT-RPE1) cells [1]. At concentrations that caused HCT116 colon cancer cell death, hTERT-RPE1 cells only underwent growth arrest without detectable cytotoxicity. Moreover, when non-proliferating, confluent hTERT-RPE1 cells were exposed to VLX600, no loss of cell viability was observed [1]. IC50 values across six human cancer cell lines ranged from 0.039 to 0.51 μM, as independently confirmed by Pósa et al. (2024) [2].

Evidence Dimension	Differential cytotoxicity between malignant and non-malignant cells
Target Compound Data	VLX600: IC50 0.039–0.51 μM across six human cancer cell lines; HCT116 colon cancer cells killed; primary patient colorectal cancer cells (n=22) sensitive at clinically achievable concentrations
Comparator Or Baseline	hTERT-RPE1 immortalized epithelial cells: growth arrest only, no cytotoxicity; confluent non-proliferating hTERT-RPE1: no loss of viability
Quantified Difference	Qualitative difference in response (cell death vs growth arrest); IC50 in cancer lines up to two orders of magnitude lower than concentrations tolerated by non-malignant cells
Conditions	HCT116 colon cancer, five additional colon carcinoma lines, two mouse lines, and hTERT-RPE1 cells; monolayer culture over 72 h; primary patient colorectal cancer cells ex vivo (n=22)

Why This Matters

This selectivity profile is critical for procurement decisions in translational research, as it indicates a therapeutic window where VLX600 preferentially eliminates malignant cells while sparing non-malignant tissue, a differentiation not uniformly demonstrated across all iron chelators.

• [1] Zhang X, Fryknäs M, Hernlund E, et al. Induction of mitochondrial dysfunction as a strategy for targeting tumour cells in metabolically compromised microenvironments. Nat Commun. 2014;5:3295. doi:10.1038/ncomms4295 View Source
• [2] Pósa V, Federa A, Cseh K, et al. A Comparative Study on the Complexation of the Anticancer Iron Chelator VLX600 with Essential Metal Ions. Inorg Chem. 2024;63(5):2401-2417. doi:10.1021/acs.inorgchem.3c03259 View Source

Fe(II) Binding Preference vs. Deferoxamine

Cyclic voltammetry characterization of VLX600-iron complexes demonstrated a strong preference for Fe(II) over Fe(III) [1]. Formation constants determined at pH 7.4 revealed the following metal-binding affinity order: Cu(II) > Fe(II) > Zn(II) [1]. Single-crystal X-ray diffraction elucidated the structures of [Cu(II)(LH)Cl2], [Cu(II)(L)(CH3OH)Cl], [Zn(II)(LH)Cl2], and [Fe(II)(LH)2](NO3)2, confirming VLX600 acts as a tridentate ligand [1]. This Fe(II) preference contrasts with deferoxamine, which is a hexadentate siderophore with higher affinity for Fe(III) (Kf ~10^31) [2]. Importantly, premixing VLX600 with Fe(III), Zn(II), and Cu(II) salts in stoichiometric ratios had little effect on cytotoxicity, suggesting that pre-formed metal complexes do not abrogate activity [1].

Evidence Dimension	Metal ion binding preference and redox selectivity
Target Compound Data	VLX600: tridentate ligand; metal binding affinity order Cu(II) > Fe(II) > Zn(II) at pH 7.4; strong preference for Fe(II) over Fe(III) by cyclic voltammetry; forms [Fe(II)(LH)2](NO3)2 complex
Comparator Or Baseline	Deferoxamine: hexadentate siderophore; Fe(III) affinity Kf ~10^31; classically considered Fe(III)-selective
Quantified Difference	Qualitative difference in Fe(II) vs Fe(III) preference; VLX600 targets the labile Fe(II) pool whereas deferoxamine primarily chelates Fe(III)
Conditions	UV-visible, EPR, and NMR spectroscopy; cyclic voltammetry; single-crystal X-ray diffraction; pH 7.4 aqueous solution

Why This Matters

The Fe(II) preference of VLX600 targets the cytoplasmic labile iron pool more directly than Fe(III)-selective chelators like deferoxamine, which is relevant for researchers studying iron-dependent processes such as KDM activity, ribonucleotide reductase function, or ferroptosis pathways.

• [1] Pósa V, Federa A, Cseh K, et al. A Comparative Study on the Complexation of the Anticancer Iron Chelator VLX600 with Essential Metal Ions. Inorg Chem. 2024;63(5):2401-2417. doi:10.1021/acs.inorgchem.3c03259 View Source
• [2] Fryknäs M, Zhang X, Bremberg U, et al. Iron chelators target both proliferating and quiescent cancer cells. Sci Rep. 2016;6:38343. doi:10.1038/srep38343 (See Fig. 1 and Discussion for deferoxamine comparator context) View Source

PARP Inhibitor Synergy via KDM and HR Disruption

VLX600 synergizes with the PARP inhibitors olaparib and veliparib in HR-proficient ovarian cancer cells (OVCAR-8, PEO14, OV90) at concentrations of 20–40 nmol/L, which are well below peak plasma concentrations achieved in mice and humans (>2.5 μmol/L) [1]. At 100 nmol/L, VLX600 blocked RAD51 foci formation at ionizing radiation-induced double-strand breaks as effectively as the RAD51 inhibitor RI-1 [1]. The synergy is mechanism-dependent: VLX600 did not further sensitize BRCA2-mutated HR-deficient PEO1 cells to olaparib, confirming that HR disruption mediates the effect [1]. VLX600 inhibited recombinant KDM4A demethylase activity with an IC50 of approximately 3.7 μM, and increased global H3K9me3 levels in cells [1]. Critically, at 40 nmol/L (the concentration used for PARPi synergy), VLX600 did not disrupt oxygen consumption, demonstrating that the HR defect is separable from mitochondrial OXPHOS inhibition [1]. Other iron chelators including ciclopirox also disrupted HR and synergized with olaparib, but quantitative potency comparisons at equivalent concentrations were not reported [1].

Evidence Dimension	PARP inhibitor synergy, HR disruption, and KDM4A inhibition
Target Compound Data	VLX600: synergy with olaparib/veliparib at 20–40 nmol/L; RAD51 foci blockade at 100 nmol/L comparable to RI-1; KDM4A IC50 ~3.7 μM; no HR synergy in BRCA2-mutated PEO1 cells (mechanism-specific); no OXPHOS disruption at synergy-relevant 40 nmol/L
Comparator Or Baseline	RAD51 inhibitor RI-1: comparable RAD51 foci blockade at used concentrations; ciclopirox: also disrupted HR and synergized with olaparib, but quantitative potency head-to-head data not reported
Quantified Difference	VLX600 achieves PARPi synergy at 20–40 nmol/L, concentrations >100-fold below peak human plasma levels (>2.5 μmol/L); KDM4A IC50 ~3.7 μM
Conditions	OVCAR-8, PEO14, OV90 (HR-proficient) and PEO1 (BRCA2-mutated, HR-deficient) ovarian cancer cells; DR-GFP HR reporter assay; colony formation assays (8–14 days); recombinant KDM4A succinate detection luminescent assay; Seahorse OCR measurements

Why This Matters

For laboratories investigating PARP inhibitor sensitization strategies or HR repair mechanisms, VLX600 provides a unique dual-action tool: it disrupts HR at low nanomolar concentrations without affecting mitochondrial respiration, enabling mechanistic dissection of iron-dependent DNA repair pathways that is not achievable with other iron chelators that lack this concentration-dependent functional separation.

• [1] Ekstrom TL, Pathoulas NM, Huehls AM, Kanakkanthara A, Karnitz LM. VLX600 Disrupts Homologous Recombination and Synergizes with PARP Inhibitors and Cisplatin by Inhibiting Histone Lysine Demethylases. Mol Cancer Ther. 2021;20(9):1561-1571. doi:10.1158/1535-7163.MCT-20-1099 View Source

In Vivo Antitumor Efficacy and Irinotecan Synergy

In NMRI mice bearing HCT116 and HT29 colon cancer xenografts, VLX600 administered intravenously at the maximally tolerated dose of 16 mg/kg every third day for 15 days produced antitumor activity with minimal systemic toxicity, as evidenced by no loss of body mass and no or minor changes in plasma alanine aminotransferase, blood glucose, and total protein [1]. VLX600 exposure in vivo significantly decreased the Ki67 labeling index, consistent with tumor growth arrest [1]. In an orthotopic colon cancer model, the combination of VLX600 (five cycles at 8 mg/kg) with irinotecan (two cycles at 45 mg/kg)—at doses where neither single agent significantly reduced tumor growth—resulted in a median bioluminescent signal of ~10% of vehicle controls (P<0.05) [1]. In a murine pulmonary M. abscessus infection model, VLX600 significantly reduced bacterial burden and lung inflammation, achieving effects comparable to amikacin at a lower dosage [2]. Phase I clinical data showed VLX600 reached peak plasma concentrations >2.5 μmol/L with an elimination half-life >9 hours [3].

Evidence Dimension	In vivo antitumor efficacy, systemic toxicity, and pharmacokinetics
Target Compound Data	VLX600: MTD 16 mg/kg IV q3d in mice; antitumor activity in HCT116 and HT29 xenografts; combination with irinotecan reduced bioluminescent signal to ~10% of vehicle; human Cmax >2.5 μmol/L, t1/2 >9 h
Comparator Or Baseline	VLX600 monotherapy: modest single-agent activity; irinotecan monotherapy at 45 mg/kg: did not significantly reduce tumor growth; combination: ~90% reduction vs vehicle (P<0.05). In M. abscessus model: effects comparable to amikacin at lower VLX600 dosage
Quantified Difference	Combination (VLX600 + irinotecan) reduced tumor signal to ~10% of vehicle control vs no significant reduction with either single agent; human Cmax >2.5 μmol/L exceeds in vitro IC50 by >2,500-fold
Conditions	NMRI mice, HCT116/HT29 subcutaneous xenografts; orthotopic colon cancer bioluminescence model; murine pulmonary M. abscessus infection model; Phase I clinical trial (NCT02222103)

Why This Matters

The demonstrated in vivo efficacy with minimal toxicity and clinical pharmacokinetic data provide translational validation for procurement decisions in preclinical and translational research settings, where compounds with known in vivo tolerability and achievable plasma concentrations are preferred.

• [1] Zhang X, Fryknäs M, Hernlund E, et al. Induction of mitochondrial dysfunction as a strategy for targeting tumour cells in metabolically compromised microenvironments. Nat Commun. 2014;5:3295. doi:10.1038/ncomms4295 View Source
• [2] Kim TH, et al. VLX600, an anticancer iron chelator, exerts antimicrobial effects on Mycobacterium abscessus infections. Microbiol Spectr. 2025;13(8):e00719-25. doi:10.1128/spectrum.00719-25 View Source
• [3] Ekstrom TL, Pathoulas NM, Huehls AM, Kanakkanthara A, Karnitz LM. VLX600 Disrupts Homologous Recombination and Synergizes with PARP Inhibitors and Cisplatin by Inhibiting Histone Lysine Demethylases. Mol Cancer Ther. 2021;20(9):1561-1571. doi:10.1158/1535-7163.MCT-20-1099 (Citing Phase I trial data: ref 22 therein) View Source

Broad-Spectrum Antimicrobial Activity Against M. abscessus

In a screen of 3,200 clinically evaluated compounds, VLX600 was identified as a potent antimicrobial against Mycobacterium abscessus with minimum inhibitory concentrations (MIC) of 4–16 μg/mL across multiple strains [1]. VLX600 demonstrated broad-spectrum activity against E. coli (MIC 16 μg/mL), S. aureus (MIC 16 μg/mL), and P. aeruginosa (MIC 4 μg/mL) [1]. The antimicrobial activity was abrogated by supplemental FeCl2 and FeCl3 in a dose-dependent manner, confirming an iron-chelation-dependent mechanism [1]. In a murine pulmonary M. abscessus infection model, VLX600 significantly reduced bacterial burden and lung inflammation, achieving effects comparable to amikacin at a lower dosage [1]. Synergistic effects were observed with amikacin and clarithromycin in checkerboard assays [1].

Evidence Dimension	Antimicrobial potency and in vivo efficacy against M. abscessus
Target Compound Data	VLX600: MIC 4–16 μg/mL against M. abscessus strains; MIC 4–16 μg/mL against E. coli, S. aureus, P. aeruginosa; in vivo efficacy comparable to amikacin at lower dosage; synergy with amikacin and clarithromycin
Comparator Or Baseline	Amikacin: standard-of-care for M. abscessus; VLX600 in vivo efficacy comparable at lower dosage. Clarithromycin: standard-of-care; synergistic with VLX600 in vitro
Quantified Difference	VLX600 MIC range 4–16 μg/mL against M. abscessus; in vivo efficacy comparable to amikacin at lower VLX600 dosage; synergy observed with both amikacin and clarithromycin
Conditions	M. abscessus strains (multiple subspecies); J774A.1 murine macrophage intracellular infection model; murine pulmonary infection model; checkerboard synergy assays

Why This Matters

For infectious disease researchers exploring iron chelators as antimicrobial agents, VLX600 offers a rare compound with validated in vivo efficacy against the notoriously drug-resistant M. abscessus, supported by a defined iron-chelation mechanism and demonstrated synergy with standard-of-care antibiotics, positioning it as a compelling tool compound for drug repurposing studies.

• [1] Kim TH, et al. VLX600, an anticancer iron chelator, exerts antimicrobial effects on Mycobacterium abscessus infections. Microbiol Spectr. 2025;13(8):e00719-25. doi:10.1128/spectrum.00719-25 View Source

VLX600 Application Scenarios

3-D Tumor Spheroid and Quiescent Cell Studies

VLX600 is the preferred iron chelator for experiments involving 3-D tumor spheroids, particularly where penetration into hypoxic, nutrient-deprived core regions is required. Unlike deferoxamine, which shows no detectable activity in HT-29 spheroids even at >300 μM, VLX600 effectively induces central necrosis and reduces clonogenicity at low micromolar concentrations [1]. Its lipophilicity (XlogP ~3) enables superior spheroid penetration compared to more hydrophilic chelators [1]. Researchers studying quiescent tumor cell populations, metabolic plasticity, or bioenergetic catastrophe should select VLX600 based on its demonstrated preferential activity against non-proliferating cells in metabolically compromised microenvironments [2].

PARP Inhibitor Sensitization and HR Repair Studies

For laboratories investigating PARP inhibitor combination strategies or HR DNA repair mechanisms, VLX600 offers a concentration-dependent functional separation: at 20–40 nmol/L, it synergizes with olaparib and veliparib by disrupting HR via KDM inhibition, without affecting mitochondrial respiration [3]. At 100 nmol/L, it blocks RAD51 foci formation as effectively as RI-1 [3]. This allows researchers to study iron-dependent epigenetic regulation of DNA repair independently of OXPHOS inhibition. The lack of synergy in BRCA2-mutated PEO1 cells provides a built-in specificity control for HR-dependent mechanisms [3]. VLX600 also synergizes with cisplatin, making it suitable for platinum-based combination studies [3].

Iron Chelation and Metal Coordination Chemistry

VLX600 is uniquely suited for structure-activity relationship and metal coordination studies due to the availability of single-crystal X-ray diffraction structures for its Cu(II), Zn(II), and Fe(II) complexes [4]. Its established Fe(II) preference (over Fe(III)) and defined formation constant order (Cu(II) > Fe(II) > Zn(II) at pH 7.4) provide a quantitative framework for mechanistic studies [4]. The availability of structurally characterized inactive analogs (VLX641, VLX642) with altered pyridine nitrogen positioning enables rigorous control experiments that are not feasible with other iron chelators lacking defined SAR [1].

Antimicrobial Drug Repurposing for M. abscessus

VLX600 is a strong candidate for antimicrobial drug repurposing studies targeting M. abscessus and other drug-resistant bacterial pathogens. With validated MIC values (4–16 μg/mL), intracellular activity in macrophages, in vivo efficacy comparable to amikacin, and demonstrated synergy with clarithromycin and amikacin, VLX600 provides a well-characterized starting point for antimicrobial development programs [5]. The iron-chelation-dependent mechanism, confirmed by abrogation of activity upon iron supplementation, allows for clear mechanistic interpretation of results [5].

• [1] Fryknäs M, Zhang X, Bremberg U, et al. Iron chelators target both proliferating and quiescent cancer cells. Sci Rep. 2016;6:38343. doi:10.1038/srep38343 View Source
• [2] Zhang X, Fryknäs M, Hernlund E, et al. Induction of mitochondrial dysfunction as a strategy for targeting tumour cells in metabolically compromised microenvironments. Nat Commun. 2014;5:3295. doi:10.1038/ncomms4295 View Source
• [3] Ekstrom TL, Pathoulas NM, Huehls AM, Kanakkanthara A, Karnitz LM. VLX600 Disrupts Homologous Recombination and Synergizes with PARP Inhibitors and Cisplatin by Inhibiting Histone Lysine Demethylases. Mol Cancer Ther. 2021;20(9):1561-1571. doi:10.1158/1535-7163.MCT-20-1099 View Source
• [4] Pósa V, Federa A, Cseh K, et al. A Comparative Study on the Complexation of the Anticancer Iron Chelator VLX600 with Essential Metal Ions. Inorg Chem. 2024;63(5):2401-2417. doi:10.1021/acs.inorgchem.3c03259 View Source
• [5] Kim TH, et al. VLX600, an anticancer iron chelator, exerts antimicrobial effects on Mycobacterium abscessus infections. Microbiol Spectr. 2025;13(8):e00719-25. doi:10.1128/spectrum.00719-25 View Source